(1R,2R)-2-Ethynylcyclopropanecarboxylic acid

• Molecular Formula: C6H6O2
• Molecular Weight: 110.11 g/mol
• IUPAC Name: (1R,2R)-2-ethynylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C6H6O2/c1-2-4-3-5(4)6(7)8/h1,4-5H,3H2,(H,7,8)/t4-,5-/m1/s1
• InChI Key: WAOURCILMTVHBE-RFZPGFLSSA-N
• Isomeric SMILES: C#C[C@@H]1C[C@H]1C(=O)O
• Canonical SMILES: C#CC1CC1C(=O)O

Description

(1R,2R)-2-Ethynylcyclopropanecarboxylic acid is a chiral cyclopropane derivative characterized by an ethynyl substituent at the C2 position and a carboxylic acid group at the C1 position. Cyclopropane rings are known for their unique strain-driven reactivity, and the ethynyl group introduces additional electronic and steric properties, making this compound a valuable candidate in medicinal chemistry and agrochemical research. Its structural rigidity and functional groups enable interactions with biological targets, such as enzymes involved in ethylene biosynthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,2R)-2-Ethynylcyclopropanecarboxylic acid typically involves the cyclopropanation of an appropriate precursor followed by the introduction of the ethynyl group. One common method involves the reaction of a cyclopropane derivative with an ethynylating agent under controlled conditions. The reaction conditions often include the use of a strong base, such as sodium hydride, and a suitable solvent like tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of (1R,2R)-2-Ethynylcyclopropanecarboxylic acid may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(1R,2R)-2-Ethynylcyclopropanecarboxylic acid can undergo various chemical reactions, including:

Oxidation: The ethynyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.

Substitution: The ethynyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products

The major products formed from these reactions include various functionalized cyclopropane derivatives, which can be further utilized in synthetic chemistry.

Scientific Research Applications

(1R,2R)-2-Ethynylcyclopropanecarboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of (1R,2R)-2-Ethynylcyclopropanecarboxylic acid involves its interaction with specific molecular targets. The ethynyl group can participate in covalent bonding with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The carboxylic acid group can form hydrogen bonds with biological molecules, influencing their function and stability.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

Cyclopropanecarboxylic acids vary significantly based on substituents and stereochemistry, which dictate their chemical and biological behavior:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
(1R,2R)-2-Ethynylcyclopropanecarboxylic acid	Ethynyl (C≡CH) at C2	C₆H₆O₂	110.11	Linear alkyne, high ring strain
(1R,2R)-2-Fluorocyclopropane-1-carboxylic acid	Fluorine at C2	C₄H₅FO₂	104.08	Electronegative fluorine, enhanced polarity
(1R,2R)-2-(2-Chlorophenyl)cyclopropane-1-carboxylic acid	2-Chlorophenyl at C2	C₁₀H₉ClO₂	196.63	Aromatic ring with Cl, steric bulk
(1R,2R)-2-(Hydroxymethyl)-1-phenylcyclopropanecarboxylic acid	Hydroxymethyl at C2, phenyl at C1	C₁₁H₁₂O₃	192.21	Hydrogen-bonding capability, aromaticity

The ethynyl group in (1R,2R)-2-Ethynylcyclopropanecarboxylic acid provides a rigid, linear geometry, contrasting with the planar aromatic rings in chlorophenyl or phenyl derivatives. Fluorinated analogs exhibit greater polarity due to fluorine’s electronegativity, while hydroxymethyl derivatives enable hydrogen bonding .

Biological Activity

(1R,2R)-2-Ethynylcyclopropanecarboxylic acid is a cyclopropane derivative that has garnered attention for its diverse biological activities. This compound's unique structural features, including an ethynyl group and a carboxylic acid functional group, contribute to its reactivity and potential therapeutic applications. This article reviews the biological activity of (1R,2R)-2-ethynylcyclopropanecarboxylic acid, highlighting enzyme interactions, metabolic pathways, and its implications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of (1R,2R)-2-ethynylcyclopropanecarboxylic acid is C₆H₆O₂. Its structure comprises a cyclopropane ring with an ethynyl group attached to one carbon and a carboxylic acid group attached to another. The presence of the ethynyl group enhances the compound's reactivity, making it suitable for various chemical transformations.

Structural Features

Feature	Description
Molecular Formula	C₆H₆O₂
Functional Groups	Ethynyl, Carboxylic Acid
Ring Structure	Cyclopropane

Enzyme Interactions

Research indicates that (1R,2R)-2-ethynylcyclopropanecarboxylic acid significantly influences enzyme activity within metabolic pathways. The compound has been shown to interact with various enzymes, altering their function and potentially leading to changes in metabolic processes.

Key Findings:

• Enzyme Inhibition : Studies demonstrate that (1R,2R)-2-ethynylcyclopropanecarboxylic acid can inhibit specific enzymes involved in metabolic pathways, which may have implications for drug development targeting metabolic disorders.
• Gene Expression Modulation : The compound has been observed to affect gene expression patterns in different cell types, suggesting a role in regulating cellular functions.

Cytotoxicity Studies

In vitro studies have evaluated the cytotoxic effects of (1R,2R)-2-ethynylcyclopropanecarboxylic acid on various cancer cell lines. These studies reveal its potential as an anticancer agent.

Case Study: Cytotoxicity on Cancer Cell Lines

Cell Line	IC50 (µM)	Viability (%) at IC50
HepG2	50	68
MCF-7	75	78
NIH 3T3	>250	96
HaCaT	>200	83

The results indicate that (1R,2R)-2-ethynylcyclopropanecarboxylic acid exhibits selective cytotoxicity towards cancer cells while demonstrating lower toxicity towards normal cells like NIH 3T3 and HaCaT.

The mechanism by which (1R,2R)-2-ethynylcyclopropanecarboxylic acid exerts its biological effects is thought to involve:

• Induction of Apoptosis : Morphological changes observed in treated cancer cells suggest that the compound may induce apoptosis, a programmed cell death mechanism.
• Cell Cycle Interference : The compound may interfere with cell cycle progression in cancer cells, leading to growth inhibition.

Comparative Analysis with Related Compounds

(1R,2R)-2-Ethynylcyclopropanecarboxylic acid can be compared with other cyclopropane derivatives to highlight its unique properties and biological activities.

Compound Name	Structural Features	Unique Biological Activity
(1S,2S)-2-Ethynylcyclopropanecarboxylic acid	Similar structure but different stereochemistry	Different enzyme interaction profiles
2-Vinylcyclopropanecarboxylic acid	Contains a vinyl group	Notable antiviral activity against HCV